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Compound of Interest

Cyclobutyl(phenyl)methanamine
Compound Name:

hydrochloride
CAS No.: 58271-61-7
Cat. No.: B2998108

Get Quote

Core Identity & Physicochemical Profile[1][2][3]

Cyclobutyl(phenyl)methanamine hydrochloride is a specialized primary amine building
block used primarily in medicinal chemistry to introduce conformational constraint. The
cyclobutyl moiety offers a unique steric profile—larger than a cyclopropyl group but more rigid
than a cyclopentyl or acyclic alkyl chain—making it a valuable scaffold for optimizing
"puckering" angles in drug-receptor interactions.

Nomenclature & Identifiers
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Parameter Detail

CAS Number (HCI Salt) 58271-61-7
CAS Number (Free Base) 5244-84-8
CAS Number (R-Isomer) 1956435-19-0
CAS Number (S-Isomer) 1202478-42-9

1-Cyclobutyl-1-phenylmethanamine
IUPAC Name y Y y

hydrochloride
Synonyms -Cyclobutylbenzylamine HCI,
Amino(cyclobutyl)phenylmethane HCI
SMILES NC(C1=CC=CC=C1)Cl1CCC1.CI

Molecular Formula

Molecular Weight 197.71 g/mol

Structural Visualization

The molecule consists of a central methine carbon linking a phenyl ring, a cyclobutyl ring, and
a primary ammonium group (in the salt form).

[2]
Synthesis & Production Protocols

While direct commercial sourcing is possible, in-house synthesis is often required for isotopic
labeling or derivative generation. The most robust pathway involves the Reductive Amination of
Cyclobutyl Phenyl Ketone.

Reaction Logic

e Precursor Selection: Cyclobutyl phenyl ketone (CAS 5407-98-7) is the starting material. It
provides the pre-formed carbon skeleton.

 Nitrogen Insertion: Ammonium acetate (
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) serves as the ammonia source.

e Reduction: Sodium cyanoborohydride (

) is preferred over

due to its selectivity for the imine intermediate at slightly acidic pH, preventing direct
reduction of the ketone to the alcohol.

Step-by-Step Protocol

Materials:

Cyclobutyl phenyl ketone (1.0 eq)

Ammonium acetate (10.0 eq)

Sodium cyanoborohydride (1.5 eq)

Methanol (dry)

HCI (in dioxane or ether) for salt formation

Workflow:

e Imine Formation:

o Dissolve Cyclobutyl phenyl ketone in dry Methanol (0.1 M concentration).
o Add Ammonium acetate (excess) to drive the equilibrium toward the imine.

o Critical Control Point: Add 3A molecular sieves to absorb water and promote imine
formation. Stir at room temperature for 2 hours.

e Reduction:
o Cool the mixture to 0°C.

o Slowly add
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portion-wise.

o Allow to warm to room temperature and stir for 12—16 hours.

o Monitoring: Check reaction progress via TLC (eluent: 5% MeOH in DCM) or LC-MS.

o Workup:
o Quench with 1N NaOH to pH > 10 (liberates the free amine).

o Extract with Ethyl Acetate (

).

o Wash combined organics with brine, dry over
, and concentrate in vacuo.
e Salt Formation (Hydrochlorination):
o Dissolve the crude oil (free base) in minimal diethyl ether.
o Add 4N HCI in dioxane dropwise at 0°C.
o Awhite precipitate (the target HCI salt) will form.

o Filter, wash with cold ether, and dry under high vacuum.

Synthesis Pathway Diagram
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Figure 2: Reductive Amination Workflow

Click to download full resolution via product page

Analytical Characterization

To validate the identity of the synthesized or purchased compound, the following spectral
signatures must be confirmed.
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Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-
« NMR (400 MHz):
o 8.60 (brs, 3H,

): Exchangeable with

o 7.30-7.45 (m, 5H,
): Phenyl ring protons.
o 4.15(d, 1H,
): The benzylic proton.
o 2.80 (m, 1H, Cyclobutyl methine): The bridgehead carbon of the cyclobutyl ring.
o 1.70-2.10 (m, 6H, Cyclobutyl
): Multiplets corresponding to the ring puckering.

Mass Spectrometry (LC-MS)

¢ Method: ESI (Positive Mode)

o Expected Parent lon (

):
(Free base mass + H).

e Fragmentation: Loss of

(

) is common in high-energy collisions.

Stability & Handling
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Hygroscopicity: As a hydrochloride salt, the compound is moderately hygroscopic. Store in a
desiccator.

Storage: -20°C for long-term storage to prevent slow oxidation or discoloration.

Solubility:

o Water: High (>50 mg/mL).

o DMSO: High.

o Dichloromethane: Low (Free base is soluble; HCI salt is not).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Cyclobutyl(phenyl)methanamine
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2998108/docs#technical-guide-cyclobutyl-phenyl-
methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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